N-(4-fluorobenzyl)-2-(2-oxo-5-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-2-(2-oxo-5-piperidin-1-ylsulfonylpyridin-1-yl)acetamide
• InChI: InChI=1S/C19H22FN3O4S/c20-16-6-4-15(5-7-16)12-21-18(24)14-22-13-17(8-9-19(22)25)28(26,27)23-10-2-1-3-11-23/h4-9,13H,1-3,10-12,14H2,(H,21,24)
• InChI Key: UHLUMYVXEJUQLZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CN(C(=O)C=C2)CC(=O)NCC3=CC=C(C=C3)F
• Molecular Formula: C19H22FN3O4S
• Molecular Weight: 407.5 g/mol

Description

N-(4-fluorobenzyl)-2-(2-oxo-5-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamide is a novel compound that has gained attention in the scientific community due to its potential applications in medical research. This compound has been synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments.

Scientific Research Applications

Quantum Chemical and Molecular Dynamics Simulation Studies

Piperidine derivatives, including those related to N-(4-fluorobenzyl)-2-(2-oxo-5-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamide, have been studied for their corrosion inhibition properties on iron. Quantum chemical calculations and molecular dynamics simulations have been used to investigate adsorption behaviors and binding energies on metal surfaces (Kaya et al., 2016).

Anti-Cancer Activity

Fluoro-substituted benzopyran derivatives, which are structurally related to the compound , have shown anti-lung cancer activity. These compounds, including various pyrazole and pyrimidine derivatives, have been synthesized and tested against different human cancer cell lines (Hammam et al., 2005).

Analgesic Agents

Certain (indol-3-yl)alkylamides, including compounds with N-(pyridin-4-yl)acetamide structures and 4-fluorobenzyl moieties, have demonstrated promising analgesic properties. These compounds have shown potential as potent analgesic agents, comparable to reference drugs like flupirtine and ibuprofen (Fouchard et al., 2001).

Antiallergic Agents

N-(pyridin-4-yl)-(indol-3-yl)acetamides and propanamides have been synthesized as novel antiallergic compounds. These include derivatives with 4-fluorobenzyl groups, which have shown significant potency in histamine release assays and IL-4 production tests, suggesting their potential use in antiallergic treatments (Menciu et al., 1999).

Antimicrobial Activity

Substituted 2-aminobenzothiazoles derivatives, including those with fluoro and piperidinyl groups, have been synthesized and evaluated for antimicrobial activity. These compounds have shown promising results against resistant bacteria such as Methicillin-resistant Staphylococcus aureus (MRSA) (Anuse et al., 2019).

Mycobacterium Tuberculosis Inhibitors

Thiazole-aminopiperidine hybrid analogues have been designed as inhibitors of Mycobacterium tuberculosis GyrB. Some compounds, including those with 4-fluorobenzyl groups, have shown activity against both Mycobacterium smegmatis GyrB ATPase and Mycobacterium tuberculosis DNA gyrase, indicating their potential as antituberculosis agents (Jeankumar et al., 2013).